Cas no 1355710-77-8 (5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide)

• Product Name: 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide
• CAS No: 1355710-77-8
• MF: C₁₁H₁₁BrN₂O₂S
• MW: 315.186240434647
• CID: 5757869
• PubChem ID: 56791272
• Update Time: 2025-05-23

5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033168295
• Z1212410172
• 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide
• 1355710-77-8
• EN300-26687016

• Inchi： 1S/C11H11BrN2O2S/c12-9-2-1-8(17-9)10(15)14-11(7-13)3-5-16-6-4-11/h1-2H,3-6H2,(H,14,15)
• InChI Key： XOSLXUOSXYCQIX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2(C#N)CCOCC2)=O)S1

Computed Properties

• Exact Mass: 313.97246g/mol
• Monoisotopic Mass: 313.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.4Ų

Additional information on 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide

5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide (CAS No. 1355710-77-8): An Emerging Compound in Medicinal Chemistry

5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide (CAS No. 1355710-77-8) is a promising compound in the field of medicinal chemistry, particularly for its potential applications in the development of novel therapeutic agents. This compound, characterized by its unique chemical structure, has garnered significant attention due to its potential pharmacological properties and biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide.

The chemical structure of 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide is composed of a thiophene ring, a bromine atom, and an oxan ring with a cyano group. The thiophene ring is a five-membered heterocyclic compound containing sulfur, which is known for its aromaticity and stability. The presence of the bromine atom and the cyano group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various biological studies.

The synthesis of 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide has been reported in several research articles. One common method involves the reaction of 5-bromothiophene-2-carboxylic acid with 4-cyano-tetrahydrofuran in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and N-hydroxysuccinimide (NHS). This method provides high yields and purity, making it suitable for large-scale production.

Recent studies have focused on the biological activities of 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that the compound could be a valuable lead for the development of anticancer drugs.

In addition to its anticancer potential, 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide has also shown promise in other therapeutic areas. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Furthermore, preliminary toxicity studies have indicated that 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-bromo-N-(4-cyanooxan-4-yl)thiophene-2-carboxamide (CAS No. 1355710-77-8) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and promising biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.